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Compound Name: Kanamycin sulfate

Cat. No.: B090083 Get Quote

Kanamycin Sulfate: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical and physical properties of

Kanamycin sulfate, a widely used aminoglycoside antibiotic. The document details its

molecular weight, chemical formula, and the typical composition of the pharmaceutical-grade

substance. Furthermore, it outlines key experimental protocols for the determination of its

molecular weight and the assessment of its purity, crucial for quality control and research

applications.

Core Chemical and Physical Data
Kanamycin is an antibiotic complex produced by Streptomyces kanamyceticus. The complex

consists of three main components: Kanamycin A, which is the major and most active

component, and two minor, structurally related components, Kanamycin B and Kanamycin C.

[1] Commercially available Kanamycin is typically in the form of its sulfate salt to improve its

stability and solubility. Pharmaceutical-grade Kanamycin sulfate is predominantly composed

of Kanamycin A sulfate.[2]

The United States Pharmacopeia (USP) mandates that Kanamycin Sulfate must have a

potency of not less than 750 µg of kanamycin per mg, calculated on a dried basis.[3][4] The
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European Pharmacopoeia specifies that the content of Kanamycin B should not exceed 4.0%.

[5]

The following table summarizes the molecular weight and chemical formula for Kanamycin
sulfate and its primary components.

Compound
Chemical
Formula (Free
Base)

Molecular
Weight (Free
Base) ( g/mol )

Chemical
Formula
(Sulfate Salt)

Molecular
Weight
(Sulfate Salt) (
g/mol )

Kanamycin A C18H36N4O11 484.50
C18H36N4O11 ·

H2SO4
582.58

Kanamycin B C18H37N5O10 483.51
C18H37N5O10 ·

xH2SO4

483.51 (free

base basis)

Kanamycin C C18H36N4O11 484.50

Not typically

isolated as a

sulfate salt

Not applicable

Kanamycin

Sulfate (USP/EP)

Primarily

Kanamycin A

484.50 (as

Kanamycin A)
C18H38N4O15S 582.6

Experimental Protocols
Accurate determination of molecular weight and purity is essential for the characterization and

quality control of Kanamycin sulfate. The following sections detail established methodologies

for these analyses.

High-Performance Liquid Chromatography (HPLC) for
Purity and Assay
HPLC is the standard method for determining the purity of Kanamycin sulfate and for

assaying its potency. The United States Pharmacopeia outlines a specific HPLC method for

this purpose.[3][6]
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Principle: This method utilizes a reversed-phase HPLC system with electrochemical detection

to separate Kanamycin from its related substances and degradation products. The

concentration of Kanamycin is determined by comparing the peak area of the sample to that of

a known standard.

Methodology:

Mobile Phase: A suitable mobile phase, as specified in the relevant pharmacopeia, is used.

An example from a research study consists of a mixture of 0.1 M disodium tetraborate (pH

9.0) and water (25:75, v/v) supplemented with 0.5 g/L sodium octanesulfonate.[7]

Column: A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is

typically employed.[7]

Detector: An electrochemical detector is specified in the USP monograph.[6] UV detection at

205 nm has also been reported.[7]

Standard Preparation: A standard solution of USP Kanamycin Sulfate Reference Standard

is prepared at a known concentration.

Sample Preparation: A solution of the Kanamycin sulfate sample is prepared at a

concentration similar to the standard solution.

Chromatographic Conditions: The flow rate is typically around 1.0 mL/min, and the column

temperature is maintained at a constant temperature, for example, 50°C.[7]

Analysis: Equal volumes of the standard and sample solutions are injected into the

chromatograph. The peak areas for Kanamycin in both chromatograms are recorded. The

purity is determined by comparing the area of the main Kanamycin peak to the total area of

all peaks. The potency is calculated by comparing the peak area of the sample to that of the

standard.

Mass Spectrometry (MS) for Molecular Weight
Determination and Identification
Mass spectrometry is a powerful technique for confirming the molecular weight of Kanamycin

and identifying its components. Liquid chromatography-mass spectrometry (LC-MS) is often
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employed for this purpose.[8]

Principle: The Kanamycin sulfate sample is introduced into the mass spectrometer, where the

molecules are ionized. The mass-to-charge ratio (m/z) of the resulting ions is then measured,

allowing for the determination of the molecular weight of the components.

Methodology:

Sample Preparation: The Kanamycin sulfate sample is dissolved in a suitable solvent,

typically a mixture of water and an organic solvent like acetonitrile.[8]

Chromatographic Separation (LC-MS): The sample is injected into an HPLC system coupled

to the mass spectrometer. A C18 column or a hydrophilic interaction chromatography (HILIC)

column can be used for separation.[9]

Ionization: Electrospray ionization (ESI) is a common ionization technique for

aminoglycosides like Kanamycin.

Mass Analysis: The mass analyzer (e.g., quadrupole, time-of-flight) separates the ions based

on their m/z ratio.

Data Analysis: The resulting mass spectrum will show peaks corresponding to the molecular

ions of Kanamycin A, Kanamycin B, and any other related substances present in the sample.

The accurate mass measurement allows for the confirmation of the elemental composition.

Logical Relationship of Kanamycin and its Sulfate
Salt
The following diagram illustrates the simple chemical relationship between the active

pharmaceutical ingredient, Kanamycin, and its commercially available salt form, Kanamycin
sulfate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://frederick.cancer.gov/media/3680/download?ext=pdf
https://www.benchchem.com/product/b090083?utm_src=pdf-body
https://www.benchchem.com/product/b090083?utm_src=pdf-body
https://frederick.cancer.gov/media/3680/download?ext=pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6572613/
https://www.benchchem.com/product/b090083?utm_src=pdf-body
https://www.benchchem.com/product/b090083?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090083?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Kanamycin (Free Base)
C₁₈H₃₆N₄O₁₁

Kanamycin Sulfate
C₁₈H₃₆N₄O₁₁ · H₂SO₄

+ H₂SO₄ (Salification)

Sulfuric Acid
H₂SO₄

Click to download full resolution via product page

Caption: Formation of Kanamycin Sulfate from Kanamycin free base.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b090083#molecular-weight-and-chemical-formula-of-
kanamycin-sulfate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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